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Compound of Interest

1-Decanamine, N-decyl-N-methyl-,
Compound Name:
N-oxide

Cat. No.: B011905

Technical Dossier: 1-Decanamine, N-decyl-N-
methyl-, N-oxide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Decanamine, N-decyl-N-
methyl-, N-oxide, a tertiary amine oxide with applications in various fields of chemical and
biomedical research. This guide synthesizes key molecular data, and outlines a conceptual
framework for its identification and characterization.

Core Molecular Data

1-Decanamine, N-decyl-N-methyl-, N-oxide is a chemical compound with the molecular
formula C21H45NO.[1][2] Its molecular weight is approximately 327.6 g/mol .[1] This molecule
is classified as a tertiary amine oxide, which is evident from the N-oxide functional group
attached to a nitrogen atom bonded to three organic substituents (two decyl chains and one
methyl group).

Physicochemical Properties

A summary of the key computed and experimental properties for 1-Decanamine, N-decyl-N-
methyl-, N-oxide is presented in the table below. These parameters are crucial for
understanding the compound's behavior in various experimental and biological systems.
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Property Value Source
Molecular Formula C21H45NO PubChem[1][2]
Molecular Weight 327.6 g/mol PubChem[1]
Monoisotopic Mass 327.350115059 Da PubChem[1]
XLogP3-AA 8.7 PubChem[1]

EPA Chemical Data Reporting

Physical Description Liquid
g P | (CDR)[1]

CAS Number 100545-50-4 PubChem[1]

Conceptual Workflow for Compound Analysis

The following diagram illustrates a generalized workflow for the analysis and characterization of
a chemical entity such as 1-Decanamine, N-decyl-N-methyl-, N-oxide. This process begins
with the fundamental identification based on its chemical formula and progresses through
various analytical techniques to confirm its structure and purity.
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Caption: A conceptual workflow for the systematic analysis of a chemical compound.
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of tertiary amine oxides are
extensive and depend on the specific research context. However, a general approach to the
synthesis of 1-Decanamine, N-decyl-N-methyl-, N-oxide would involve the oxidation of the
corresponding tertiary amine, N,N-didecyl-N-methylamine.

General Synthetic Protocol: Oxidation of a Tertiary Amine

 Dissolution: The starting tertiary amine, N,N-didecyl-N-methylamine, is dissolved in a
suitable solvent such as methanol or dichloromethane.

» Oxidation: An oxidizing agent, commonly hydrogen peroxide (H202) or a peroxy acid like
meta-chloroperoxybenzoic acid (m-CPBA), is added to the solution in a controlled manner,
often at reduced temperatures (e.g., 0 °C) to manage the exothermic reaction.

» Reaction Monitoring: The progress of the reaction is monitored using techniques like Thin
Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to
determine the consumption of the starting material and the formation of the N-oxide product.

o Work-up and Purification: Once the reaction is complete, the excess oxidizing agent is
guenched (e.g., with sodium sulfite solution). The product is then extracted into an organic
solvent. The organic layer is washed, dried, and the solvent is removed under reduced
pressure. The crude product is then purified, typically by column chromatography, to yield the
pure 1-Decanamine, N-decyl-N-methyl-, N-oxide.

Note: This is a generalized protocol and specific conditions such as reaction time, temperature,
and stoichiometry of reagents would need to be optimized for this particular synthesis.
Researchers should always consult relevant safety data sheets and perform a thorough risk
assessment before conducting any chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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